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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

5-Methoxy-2,3-dimethylaniline
185208-05-3

B599450

Get Quote

5-Methoxy-2,3-dimethylaniline is an aromatic amine whose structure is characterized by an

aniline core substituted with two adjacent methyl groups and a methoxy group. The precise

arrangement of these functional groups—all of which are electron-donating—dictates its

electronic properties, reactivity, and physical characteristics.

Core Identification

Identifier Value Source
IUPAC Name 5-Methoxy-2,3-dimethylaniline N/A
Molecular Formula CoH13NO [1]
Molecular Weight 151.21 g/mol [1]
Canonical SMILES CC1=C(C(=CC=C10C)N)C N/A
InChl Key N/A N/A
CAS Number Data not readily available N/A
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Predicted Physicochemical Properties

The properties below are extrapolated based on trends observed in related xylidine and
anisidine isomers. For instance, 2,3-dimethylaniline is a liquid at room temperature with a
melting point of 2.5-3.5°C and a boiling point of approximately 222°C.[2][3] The addition of a
polar methoxy group would be expected to increase the melting point and boiling point due to
increased molecular weight and dipole-dipole interactions.
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. Rationale & Comparative
Property Predicted Value I
nsights

Aromatic amines are prone to

oxidation, leading to
Colorless to yellow/brown _ _
Appearance o _ . discoloration upon exposure to
liquid or low-melting solid _ _ o
air and light, a characteristic

seen in 2,3-dimethylaniline.[4]

Higher than 2,3-dimethylaniline
(2.5°C) due to the polar
methoxy group.[3] For

Melting Point 15-30°C )_/g P13l
comparison, 5-methoxy-2-
methylaniline has a melting

point of 43-46°C.[5]

Expected to be higher than
that of 2,3-dimethylaniline
Boiling Point > 222 °C (222°C) due to increased

molecular weight and polarity.

[2]

The hydrophobic benzene ring
and methyl groups limit water
solubility, a common trait for
Sparingly soluble in water; anilines. 2,3-dimethylaniline
Solubility Soluble in organic solvents has a low water solubility of 1.5
(e.g., ethanol, ether, acetone) g/L.[3] The methoxy group may
slightly enhance agueous
solubility compared to its

xylidine counterpart.

pKa (of conjugate acid) ~5.0 The parent aniline has a pKa
of 4.6. The three electron-
donating groups (two methyl,
one methoxy) will increase the
electron density on the
nitrogen atom, making it a

stronger base than aniline. 3,5-
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dimethylaniline has a pKa of
4.77.[6]

Proposed Synthesis and Mechanistic
Considerations

A robust and scalable synthesis is paramount for the utilization of any chemical building block.
While a specific protocol for 5-Methoxy-2,3-dimethylaniline is not published, a logical and
field-proven synthetic strategy can be proposed via a two-step process starting from 2,3-

dimethylanisole.

Proposed Synthetic Workflow

The most direct route involves the nitration of a commercially available precursor followed by
the reduction of the nitro group. The choice of this pathway is dictated by the high efficiency
and predictability of these two cornerstone reactions in organic synthesis.
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Step 1: Electrophilic Nitration

2,3-Dimethylanisole
(Starting Material)

HNOs3 / H2SO4
O°Ctort

(Intermediate)

G—Nitro—2,3—dimethylaniso|ej

Step 2: Nitro Group Reduction

@—Nitro—2,3—dimethylaniso|e)

SnGl2-2H20 / EtOH
or H2/ Pd/C

5-Methoxy-2,3-dimethylaniline
(Final Product)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 5-Methoxy-2,3-dimethylaniline.

Detailed Experimental Protocol (Hypothetical)

This protocol is a self-validating system; progress can be monitored at each stage using

standard techniques like Thin Layer Chromatography (TLC).

Step 1: Nitration of 2,3-Dimethylanisole

e Setup: Equip a three-necked round-bottom flask with a magnetic stirrer, a dropping funnel,

and a thermometer. Cool the flask in an ice/salt bath to 0°C.
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» Reagent Addition: Charge the flask with 2,3-dimethylanisole (1.0 eq). Slowly add a pre-
cooled mixture of concentrated sulfuric acid (H2SO4) and concentrated nitric acid (HNO3)
(1.1 eq) dropwise via the dropping funnel, ensuring the internal temperature does not exceed
5-10°C.

o Causality:This nitrating mixture generates the nitronium ion (NO2z%), the active electrophile.
Maintaining low temperatures is critical to prevent over-nitration and side reactions.

o Reaction: After the addition is complete, allow the mixture to stir at 0°C for 30 minutes, then
let it warm to room temperature and stir for an additional 1-2 hours. Monitor the reaction's
completion by TLC.

o Workup: Carefully pour the reaction mixture onto crushed ice. The crude nitro-product should
precipitate. Filter the solid, wash thoroughly with cold water until the washings are neutral,
and dry under vacuum. The primary product is expected to be 4-nitro-2,3-dimethylanisole
due to the strong ortho-, para-directing effect of the methoxy group.

Step 2: Reduction to 5-Methoxy-2,3-dimethylaniline

e Setup: In a round-bottom flask, dissolve the crude 4-nitro-2,3-dimethylanisole from the
previous step in ethanol.

e Reagent Addition: Add tin(ll) chloride dihydrate (SnCl2:2H20) (3-4 eq) to the solution.

o Causality:Tin(ll) chloride is a classic and effective reagent for the reduction of aromatic
nitro groups to anilines in an acidic environment generated in situ.

e Reaction: Heat the mixture to reflux (approx. 78°C) for 2-4 hours, monitoring by TLC until the
starting material is consumed.

o Workup: Cool the reaction mixture to room temperature. Carefully add a saturated solution of
sodium bicarbonate (NaHCO3) or sodium hydroxide (NaOH) to neutralize the acid and
precipitate the tin salts.

o Extraction: Extract the aqueous slurry with an organic solvent like ethyl acetate or
dichloromethane. Combine the organic layers, wash with brine, dry over anhydrous sodium
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sulfate (Na2S0Oea), filter, and concentrate under reduced pressure to yield the crude 5-
Methoxy-2,3-dimethylaniline.

 Purification: The crude product can be purified by column chromatography or vacuum
distillation to achieve high purity.

Reactivity and Spectroscopic Profile

The interplay of the amino, methoxy, and dimethyl substituents creates a unique electronic
environment that governs the molecule's reactivity and its spectroscopic fingerprint.

Predicted Chemical Reactivity

The aniline nitrogen's lone pair and the electron-donating nature of the methoxy and methyl
groups make the aromatic ring highly activated towards electrophilic attack.

Caption: Summary of the predicted reactivity for 5-Methoxy-2,3-dimethylaniline.

Theoretical Spectroscopic Signhatures

For a researcher synthesizing this molecule, spectroscopic analysis is the definitive method of
structural confirmation. Below are the expected key features.
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Technique Expected Signature Rationale
The chemical shifts are
~6.5-7.0 ppm (2H, s, Ar-H): ]
) estimated based on standard
Two aromatic protons. ~3.8 B
values for anilines and
ppm (3H, s, -OCHs): Methoxy ] .
anisoles. The two aromatic
protons. ~3.5-4.0 ppm (2H, br
) protons would appear as
1H NMR s, -NHz): Amine protons ) )
) singlets due to their para
(exchangeable with D20). ~2.2 , _
relationship. The two methyl
ppm (3H, s, Ar-CHs): One )
groups are chemically non-
methyl group. ~2.1 ppm (3H, s, )
equivalent and should appear
Ar-CHs): Second methyl group. o _
as distinct singlets.
9 unique signals: 6 aromatic
) ) The molecule lacks symmetry,
carbons (4 substituted, 2 with
13C NMR so all 9 carbon atoms are

H), 2 methyl carbons, 1

methoxy carbon.

expected to be unique.

IR (Infrared)

3350-3500 cm~t (doublet): N-H
stretch of primary amine. 2850-
3000 cm~1: C-H stretch
(aliphatic and aromatic). 1200-
1275 cm~1 (strong): Aryl-O
stretch (asymmetric). 1000-
1075 cm~1 (strong): Aryl-O

stretch (symmetric).

These are characteristic
absorption bands for the
functional groups present in
the molecule.

Mass Spec (MS)

Molecular lon (M*+) at m/z =
151.

The molecular ion peak
corresponds to the molecular
weight of the compound.
Common fragmentation may
involve the loss of a methyl
radical (M-15) or a methoxy
radical (M-31).

Potential Applications in Drug Development

Substituted anilines are privileged scaffolds in medicinal chemistry. The specific substitution

pattern of 5-Methoxy-2,3-dimethylaniline makes it a compelling building block for novel
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therapeutic agents.

o NSAID Synthesis: The closely related 2,3-dimethylaniline is a key precursor in the industrial
synthesis of Mefenamic Acid, a widely used non-steroidal anti-inflammatory drug (NSAID).[7]
By analogy, 5-Methoxy-2,3-dimethylaniline could be used to synthesize novel analogues of
Mefenamic Acid or other fenamate-class drugs, potentially modulating their potency,
selectivity, or pharmacokinetic properties.

» Kinase Inhibitors: The aniline scaffold is a common feature in many kinase inhibitors used in
oncology. The specific substituents can be tailored to occupy specific pockets in the ATP-
binding site of target kinases.

o CNS Agents: The lipophilicity imparted by the methyl and methoxy groups could facilitate
blood-brain barrier penetration, making this scaffold a candidate for developing agents
targeting the central nervous system.

Safety and Handling

No specific safety data sheet (SDS) exists for 5-Methoxy-2,3-dimethylaniline. Therefore, a
conservative approach based on the known hazards of its structural analogues is mandatory.

o Toxicity: 2,3-Dimethylaniline is classified as toxic if swallowed, in contact with skin, or if
inhaled, and may cause damage to organs through prolonged exposure.[3] Aromatic amines
as a class are known to cause methemoglobinemia, which reduces the blood's ability to
carry oxygen.[8]

« Irritation: Analogues like 5-Methoxy-2,4-dimethylaniline are known to cause skin and serious
eye irritation.[1]

o Carcinogenicity: Some xylidine isomers are suspected of causing cancer.[9]
Recommended Handling Procedures:

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), a
lab coat, and chemical safety goggles.
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Ventilation: Handle only in a well-ventilated area or a chemical fume hood to avoid inhalation
of vapors.

Storage: Store in a tightly sealed container in a cool, dry, and dark place, away from
oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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